N-([2,3'-bipyridin]-3-ylmethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H16N4O2/c1-22-10-4-7-15(18(22)24)17(23)21-12-14-6-3-9-20-16(14)13-5-2-8-19-11-13/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: AHEFYCUVJUJSNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC2=C(N=CC=C2)C3=CN=CC=C3
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• CAS No.: 1904010-73-6

Description

N-([2,3'-bipyridin]-3-ylmethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H16N4O2 and its molecular weight is 320.352. The purity is usually 95%.
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Scientific Research Applications

Selective and Orally Efficacious Inhibitors

Compounds related to the queried chemical have been identified as potent and selective inhibitors targeting the Met kinase superfamily. Such inhibitors have shown promising results in preclinical models, demonstrating complete tumor stasis in specific carcinoma models following oral administration, leading to advancements into clinical trials (Schroeder et al., 2009).

Synthesis and Non-Linear Optical (NLO) Properties

Research into the water-mediated synthesis of related compounds has explored their potential in the context of non-linear optical properties and molecular docking analyses, indicating possible applications in anticancer activity through inhibition of tubulin polymerization (Jayarajan et al., 2019).

Crystal Engineering and Pharmaceutical Co-crystals

The application of carboxamide-pyridine N-oxide heterosynthons in crystal engineering and the synthesis of pharmaceutical co-crystals has been highlighted, demonstrating the role of such compounds in assembling novel molecular architectures (Reddy et al., 2006).

Aldehyde Oxidase (AO) Metabolism

Studies have focused on systematic structure modifications to reduce metabolism mediated by aldehyde oxidase, a crucial aspect in the development of therapeutics, indicating the importance of chemical modifications for enhancing drug stability and efficacy (Linton et al., 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s used as a ligand in coordination chemistry, its mechanism of action would involve the formation of complexes with metal ions.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be explored for use in areas such as coordination chemistry, medicinal chemistry, or materials science.